Cas no 1511004-09-3 (2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine)

• Product Name: 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine
• CAS No: 1511004-09-3
• MF: C₁₁H₁₇NO₃S
• MW: 243.322582006454
• CID: 5912304
• PubChem ID: 82650189
• Update Time: 2025-10-29

2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1989797
• 1511004-09-3
• 2-(4-methanesulfonylphenyl)-2-methoxypropan-1-amine
• 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine

• Inchi： 1S/C11H17NO3S/c1-11(8-12,15-2)9-4-6-10(7-5-9)16(3,13)14/h4-7H,8,12H2,1-3H3
• InChI Key： FPDPTNNIOKKZJR-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C)(CN)OC)(=O)=O

Computed Properties

• Exact Mass: 243.09291458g/mol
• Monoisotopic Mass: 243.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 77.8Ų

Additional information on 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine

Introduction to 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine (CAS No. 1511004-09-3)

2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1511004-09-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a unique structural framework comprising a 4-methanesulfonylphenyl group and a 2-methoxypropan-1-amine moiety, exhibits promising properties that make it a valuable candidate for further exploration in drug development and biochemical studies.

The structural composition of 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine incorporates several key functional groups that contribute to its chemical reactivity and potential biological activity. The 4-methanesulfonylphenyl moiety, characterized by its sulfonamide functionality, is known for its ability to enhance binding affinity and metabolic stability in drug molecules. This feature is particularly relevant in the design of small-molecule inhibitors targeting protein-protein interactions and enzyme-mediated pathways. Concurrently, the 2-methoxypropan-1-amine component introduces a flexible alkyl chain with an amine group, which can serve as a critical pharmacophore for modulating receptor interactions and improving pharmacokinetic profiles.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage sulfonamide derivatives for their therapeutic potential. The 4-methanesulfonylphenyl group, in particular, has been extensively studied for its role in enhancing the solubility and bioavailability of drug candidates while simultaneously providing a scaffold for structural modifications. This has led to its incorporation in various therapeutic classes, including antiviral, anti-inflammatory, and anticancer agents. The presence of this moiety in 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine suggests that it may exhibit similar advantages, making it a compelling subject for further investigation.

The 2-methoxypropan-1-amine moiety further enriches the chemical diversity of this compound, offering opportunities for fine-tuning its pharmacological properties. Amines are well-documented pharmacophores that can interact with biological targets through hydrogen bonding and ionic interactions. The methoxy group attached to the propanamidine backbone introduces additional electronic effects that can influence the compound's solubility, lipophilicity, and overall metabolic fate. These features are particularly important in drug design, as they can significantly impact the compound's efficacy and safety profile.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interaction profiles of such compounds with high precision. Studies have indicated that molecules containing the 4-methanesulfonylphenyl group often exhibit strong binding affinities to target proteins due to their ability to form multiple hydrogen bonds and hydrophobic interactions. Similarly, the 2-methoxypropan-1-amine moiety has been shown to enhance binding stability by occupying key pharmacophoric pockets on biological targets. These insights have guided the rational design of derivatives like 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine, aiming to optimize their therapeutic potential.

The synthesis of 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the 4-methanesulfonylphenyl group typically involves sulfonylation reactions followed by functional group transformations to achieve the desired structure. The subsequent incorporation of the 2-methoxypropan-1-amine moiety often employs nucleophilic substitution or condensation reactions to establish the correct connectivity between functional groups. Advanced synthetic techniques, such as catalytic hydrogenation and protecting group strategies, may be employed to ensure high yield and purity.

In terms of biological activity, preliminary studies on derivatives with similar structural motifs have revealed promising results in various disease models. For instance, compounds containing the 4-methanesulfonylphenyl group have shown inhibitory effects on enzymes involved in inflammatory pathways, making them potential candidates for treating chronic inflammatory disorders. Additionally, amine-based pharmacophores like those present in 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine have demonstrated efficacy in modulating neurotransmitter receptors, which could be relevant for developing treatments for neurological disorders.

The pharmacokinetic properties of 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine are also an area of active investigation. Factors such as solubility, metabolic stability, and distribution across biological barriers play crucial roles in determining a drug's clinical efficacy. Computational modeling techniques have been instrumental in predicting these properties early in the drug discovery process. For example, molecular dynamics simulations can provide insights into how this compound might interact with cellular membranes and transporters, while enzyme kinetic studies can assess its susceptibility to metabolic degradation.

Furthermore, the potential applications of this compound extend beyond traditional pharmaceuticals into areas such as agrochemicals and material science. The unique structural features of 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine, particularly its sulfonamide functionality, make it a versatile building block for synthesizing more complex molecules with tailored properties. Such derivatives could find applications in crop protection agents or advanced polymers designed for specific industrial uses.

As research continues to uncover new therapeutic targets and mechanisms of action, compounds like 2-(4-Methanesulfonylphenyl)-2-methoxypropan-1-amine are expected to play an increasingly important role in drug development pipelines. The combination of innovative synthetic methodologies with cutting-edge computational tools will be essential in maximizing their potential benefits. Collaborative efforts between academic researchers and industry scientists will further accelerate progress toward translating these findings into tangible therapeutic solutions.